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Compound of Interest

Compound Name: N-Thionylaniline

Cat. No.: B7779829

An in-depth guide to the chemical properties, synthesis, and reactive behavior of N-
Thionylaniline, tailored for professionals in chemical research and drug development.

N-Thionylaniline, also known as N-sulfinyl-aniline, is a versatile chemical reagent with
significant applications in organic synthesis. This document provides a detailed overview of its
core properties, established experimental protocols for its synthesis and reactions, and a
summary of its key quantitative data.

Core Molecular and Physical Data

N-Thionylaniline is an organosulfur compound characterized by the presence of a sulfinyl
group attached to an aniline moiety. Its fundamental properties are summarized below.
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Property Value Citations
Molecular Formula C6H5NOS [1112]
Linear Formula C6H5NSO [3]
Molecular Weight 139.18 g/mol [1112]14]
CAS Number 1122-83-4 [1][3]
Density 1.236 g/mL at 25 °C

Refractive Index

n20/D 1.627

Boiling Point

200 °C (lit.), 83 °C/15 mmHg
(it.)

InChl Key

FIOJWGRGPONADF-
UHFFFAOYSA-N

SMILES String

O=S=Nclcccccl

Synthesis and Experimental Protocols

The synthesis of N-Thionylaniline is most commonly achieved through the reaction of aniline

with thionyl chloride. This section details a typical experimental protocol for its preparation.

Protocol: Synthesis of N-Thionylaniline from Aniline and

Thionyl Chloride

Objective: To synthesize N-Thionylaniline via the reaction of aniline with thionyl chloride.

Materials:

Aniline (C6H5NH2)

Thionyl chloride (SOCI2)

Anhydrous diethyl ether or other suitable inert solvent

Pyridine (optional, as a base to neutralize HCI)
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Reaction flask with a magnetic stirrer
Dropping funnel
Condenser

Distillation apparatus

Procedure:

Reaction Setup: In a fume hood, a solution of aniline in an anhydrous inert solvent (e.g.,
diethyl ether) is prepared in a reaction flask equipped with a magnetic stirrer and a dropping
funnel. The flask is cooled in an ice bath.

Addition of Thionyl Chloride: Thionyl chloride, dissolved in the same anhydrous solvent, is
added dropwise to the cooled aniline solution with continuous stirring. The reaction is
exothermic, and the temperature should be maintained close to 0°C.

Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography
(TLC) to observe the consumption of the aniline starting material.

Workup: Once the reaction is complete, the resulting mixture is filtered to remove any
precipitated salts (e.g., pyridinium hydrochloride if pyridine was used).

Purification: The solvent is removed from the filtrate under reduced pressure. The crude N-
Thionylaniline is then purified by vacuum distillation to yield the final product.

Logical Workflow for Synthesis
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Caption: Workflow for the synthesis of N-Thionylaniline.

Reactivity and Applications

N-Thionylaniline is a valuable intermediate in organic synthesis, primarily utilized in the
formation of various nitrogen- and sulfur-containing heterocyclic compounds. Its reactivity is
dominated by the electrophilic nature of the sulfur atom and the nucleophilicity of the nitrogen

atom.
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A key application involves its participation in [4+2] cycloaddition reactions (Diels-Alder
reactions) with dienes, where it acts as a dienophile. This reaction pathway is a powerful tool
for the synthesis of six-membered rings containing nitrogen and sulfur.

[4+2] Cycloaddition Reaction Pathway

N-Thionylaniline
(Dienophile)

Conjugated Diene

[4+2] Cycloaddition
Transition State

Ring Formation
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Caption: Diels-Alder reaction of N-Thionylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Thionylaniline: A Comprehensive Technical Overview
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7779829#n-thionylaniline-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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